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Compound of Interest

Compound Name: 3-Hydroxy-2-methoxybenzoic acid

Cat. No.: B1340367

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-2-methoxybenzoic acid, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Hazard Identification and Safety Data

Prior to handling or disposal, it is crucial to be aware of the hazards associated with 3-
Hydroxy-2-methoxybenzoic acid. This information is summarized from Safety Data Sheets
(SDS) and classified according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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Hazard Precautionary
Hazard Class GHS Code P-Code
Statement Statement
Causes serious
. Wear eye
Serious Eye eye )
o o H318/H319 protection/face P280
Damage/lrritation  damage/irritation. )
protection.[2][3]
[LI[21[31[415][6]
Wash skin
Skin Causes skin thoroughly after
Corrosion/Irritatio  irritation.[1][2][3] H315 handling.[2] P264, P280
n [4] Wear protective
gloves.[2][3]
Avoid breathing
May cause dust.[1][2] Use
STOT - Single respiratory only outdoors or
o H335 _ P261, P271
Exposure irritation.[1][2][3] in a well-
[4][6] ventilated area.
[2]
Do not eat, drink
o ) or smoke when
Acute Toxicity Harmful if ) )
using this P270, P330
(Oral) swallowed.[1][2]

product.[2] Rinse
mouth.[2]

Personal Protective Equipment (PPE)

When handling 3-Hydroxy-2-methoxybenzoic acid for disposal, appropriate personal

protective equipment must be worn to mitigate exposure risks.
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PPE Category Recommended Equipment

Chemical safety goggles or glasses that meet
) ANSI Z.87.1 standards are required. A face
Eye and Face Protection ) ] ) ]
shield should be worn if there is a risk of dust

generation.[7][8]

A lab coat must be worn and fully buttoned.[7]
] ] Chemical-resistant gloves (e.g., disposable
Skin Protection o
nitrile gloves) are mandatory and should be

inspected before use.[7][9][10]

All handling should occur in a well-ventilated
area or a certified chemical fume hood to

Respiratory Protection prevent dust inhalation.[7] If ventilation is
insufficient, a NIOSH-approved respirator is
required.[7][8]

Footwear Fully enclosed shoes are mandatory.[7]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of 3-Hydroxy-2-methoxybenzoic acid.
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Disposal Workflow for 3-Hydroxy-2-methoxybenzoic Acid
4 )
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% o
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Segregate Waste
(Keep in original or compatible,
labeled container)

Arrange for pickup by an
approved waste disposal plant.

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-Hydroxy-2-methoxybenzoic acid.
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Step-by-Step Disposal Protocol

This protocol provides a detailed methodology for the disposal of 3-Hydroxy-2-
methoxybenzoic acid. The overriding principle is that a disposal plan should be in place
before any laboratory activity begins.[11]

Step 1: Waste Identification and Characterization

« All waste chemicals, including 3-Hydroxy-2-methoxybenzoic acid, should initially be
treated as hazardous unless confirmed otherwise by institutional environmental health and
safety (EHS) personnel.[12]

o Consult the Safety Data Sheet (SDS) and local regulations to determine if the chemical is
classified as hazardous waste. Given its hazard statements, it is likely to be managed as
such.

Step 2: Segregation and Containerization

» Do not mix 3-Hydroxy-2-methoxybenzoic acid waste with other waste streams unless
explicitly permitted by your institution's waste management plan.[11]

» Collect solid waste in a container that is in good condition, compatible with the chemical, and
can be securely closed. The original container is often the best choice.[11][12]

o Ensure the container is clearly and accurately labeled as hazardous waste, identifying the
contents as "3-Hydroxy-2-methoxybenzoic acid".[11][13]

Step 3: Storage

o Store the sealed waste container in a designated, secure hazardous waste storage area
within the laboratory.[13]

e This area should be well-ventilated and away from incompatible materials.[13]

¢ Follow institutional limits on the amount of waste that can be accumulated and the maximum
storage time (e.q., typically up to 90 days).[13][14]

Step 4: Final Disposal
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» The standard and required method for disposal is to transfer the waste to a licensed or
approved waste disposal facility.[2][4][5]

o Contact your institution's EHS department or a contracted hazardous waste hauler to
schedule a pickup.[12][14]

e Do not dispose of solid 3-Hydroxy-2-methoxybenzoic acid in the regular trash or down the
drain.[11][12][15] Custodial personnel are not trained to handle chemical waste.[16]

Step 5: Empty Container Disposal

» A container that held 3-Hydroxy-2-methoxybenzoic acid can be disposed of as regular
trash only after it has been fully emptied, with as little residue as possible remaining.[12]

o All chemical labels must be defaced or removed to prevent confusion.[12][16]

« If the chemical is deemed an acute hazardous waste by local regulations, the container must
be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste before
the container can be discarded.[12][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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